molecular formula C11H15BO4 B1271544 (4-(tert-Butoxycarbonyl)phenyl)boronic acid CAS No. 850568-54-6

(4-(tert-Butoxycarbonyl)phenyl)boronic acid

Cat. No. B1271544
CAS RN: 850568-54-6
M. Wt: 222.05 g/mol
InChI Key: QMVMDYSTJSUDKC-UHFFFAOYSA-N
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Description

“(4-(tert-Butoxycarbonyl)phenyl)boronic acid” is a chemical compound used as a building block in the synthesis of tetracycline derivatives . It has been utilized in the ortho specific hydroxyalkylation of phenols by aldehydes . The ability of boronic acids to reversibly bind diol functional groups has been utilized for fluorescent detection of saccharides .


Synthesis Analysis

The synthesis of “(4-(tert-Butoxycarbonyl)phenyl)boronic acid” involves the use of pinacol ester . The resulting secondary alkyl radicals are then reduced with 4-tert-butylcatechol (TBC) .


Molecular Structure Analysis

The molecular formula of “(4-(tert-Butoxycarbonyl)phenyl)boronic acid” is C11H15BO4 . It has a molecular weight of 222.05 . The structure includes a boronic acid group attached to a phenyl ring, which is further substituted with a tert-butoxycarbonyl group .


Chemical Reactions Analysis

Benzene boronic acid mediates the ortho specific hydroxyalkylation of phenols by aldehydes . The ability of boronic acids to reversibly bind diol functional groups has been utilized for fluorescent detection of saccharides .


Physical And Chemical Properties Analysis

“(4-(tert-Butoxycarbonyl)phenyl)boronic acid” is a solid at 20 degrees Celsius . It appears as a white to almost white powder or crystal .

Scientific Research Applications

Hydroxyalkylation of Phenols

This compound has been used in the ortho-specific hydroxyalkylation of phenols by aldehydes . This process involves the addition of an alkyl group to a phenol in the presence of an aldehyde, which can be useful in the synthesis of various organic compounds.

Fluorescent Detection of Saccharides

The ability of boronic acids, including 4-(tert-Butoxycarbonyl)phenylboronic acid, to reversibly bind diol functional groups has been utilized for fluorescent detection of saccharides . This is particularly useful in the field of biochemistry for detecting and quantifying the presence of various sugars.

Catalyst for Amidation and Esterification

4-(tert-Butoxycarbonyl)phenylboronic acid can act as an effective catalyst for the amidation and esterification of carboxylic acids . These reactions are fundamental in organic chemistry and have wide-ranging applications in the synthesis of pharmaceuticals, polymers, and other organic materials.

Synthesis of Tetracycline Derivatives

This compound is used as a cross-coupling building block in the synthesis of tetracycline derivatives . Tetracyclines are a class of antibiotics used in the treatment of a wide range of bacterial infections.

Suzuki-Miyaura Cross-Coupling Reaction

4-(tert-Butoxycarbonyl)phenylboronic acid is often used in Suzuki-Miyaura cross-coupling reactions . This type of reaction is widely used in organic chemistry to create carbon-carbon bonds, which is a key step in the synthesis of many organic compounds.

Safety and Hazards

“(4-(tert-Butoxycarbonyl)phenyl)boronic acid” can cause skin irritation and serious eye irritation . Precautions include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if irritation persists .

Future Directions

The future directions of “(4-(tert-Butoxycarbonyl)phenyl)boronic acid” could involve further exploration of its ability to bind diol functional groups . This property could be utilized in the development of new methods for the fluorescent detection of saccharides .

properties

IUPAC Name

[4-[(2-methylpropan-2-yl)oxycarbonyl]phenyl]boronic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H15BO4/c1-11(2,3)16-10(13)8-4-6-9(7-5-8)12(14)15/h4-7,14-15H,1-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QMVMDYSTJSUDKC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B(C1=CC=C(C=C1)C(=O)OC(C)(C)C)(O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H15BO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60378353
Record name [4-(tert-Butoxycarbonyl)phenyl]boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60378353
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

222.05 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-(tert-Butoxycarbonyl)phenyl)boronic acid

CAS RN

850568-54-6
Record name [4-(tert-Butoxycarbonyl)phenyl]boronic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60378353
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-(tert-Butoxycarbonyl)benzeneboronic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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